Cas no 2137878-60-3 (3-(2-Bromoethyl)-4,4-difluorooxane)

• Product Name: 3-(2-Bromoethyl)-4,4-difluorooxane
• CAS No: 2137878-60-3
• MF: C₇H₁₁BrF₂O
• MW: 229.062448740005
• CID: 5898843
• PubChem ID: 165442668
• Update Time: 2025-06-08

3-(2-Bromoethyl)-4,4-difluorooxane Chemical and Physical Properties

Names and Identifiers

• EN300-633549
• 3-(2-bromoethyl)-4,4-difluorooxane
• 2137878-60-3
• 3-(2-Bromoethyl)-4,4-difluorooxane

• Inchi： 1S/C7H11BrF2O/c8-3-1-6-5-11-4-2-7(6,9)10/h6H,1-5H2
• InChI Key： XNYFNEBUUIRJJS-UHFFFAOYSA-N
• SMILES： BrCCC1COCCC1(F)F

Computed Properties

• Exact Mass: 227.99613g/mol
• Monoisotopic Mass: 227.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-(2-Bromoethyl)-4,4-difluorooxane

Recent Advances in the Study of 3-(2-Bromoethyl)-4,4-difluorooxane (CAS: 2137878-60-3)

The compound 3-(2-Bromoethyl)-4,4-difluorooxane (CAS: 2137878-60-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorooxane scaffold and bromoethyl functional group, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research has been the synthesis and optimization of 3-(2-Bromoethyl)-4,4-difluorooxane. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in its preparation. The researchers utilized a multi-step process involving fluorination and bromination, achieving a scalable and reproducible method. This advancement is critical for further pharmacological evaluations and potential industrial applications.

In addition to synthetic improvements, the biological activity of 3-(2-Bromoethyl)-4,4-difluorooxane has been explored. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits moderate activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for anti-inflammatory drug development. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

The reactivity of the bromoethyl group in 3-(2-Bromoethyl)-4,4-difluorooxane has also been a focal point. Researchers have investigated its utility as a versatile intermediate in the synthesis of more complex molecules. A study in Tetrahedron Letters (2023) highlighted its use in nucleophilic substitution reactions, enabling the introduction of various functional groups. This versatility underscores its value in medicinal chemistry, where it can serve as a building block for the development of novel therapeutics.

Despite these promising developments, challenges remain. The stability of 3-(2-Bromoethyl)-4,4-difluorooxane under physiological conditions and its pharmacokinetic properties are areas that require further investigation. Recent work published in Chemical Research in Toxicology (2024) has begun to address these issues, with initial findings indicating that the compound may undergo rapid metabolism in vivo. This highlights the need for structural modifications to enhance its stability and bioavailability.

In conclusion, 3-(2-Bromoethyl)-4,4-difluorooxane (CAS: 2137878-60-3) represents a promising candidate for further research in chemical biology and drug discovery. Recent advancements in its synthesis, biological activity, and reactivity have laid the groundwork for future studies. However, additional research is necessary to fully elucidate its potential and overcome existing challenges. The ongoing investigations into this compound are expected to contribute significantly to the development of new therapeutic agents.